Cas no 2418673-42-2 (6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole)

• Product Name: 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
• CAS No: 2418673-42-2
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• MDL: MFCD32679567
• CID: 5677468
• PubChem ID: 154577697
• Update Time: 2025-07-23

6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2418673-42-2
• 6,6-Difluoro-1,4,5,7-tetrahydrobenzimidazole
• EN300-26678464
• Z4444867719
• 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

• MDL： MFCD32679567
• Inchi： 1S/C7H8F2N2/c8-7(9)2-1-5-6(3-7)11-4-10-5/h4H,1-3H2,(H,10,11)
• InChI Key： GZDQKILZXWFCPK-UHFFFAOYSA-N
• SMILES： FC1(CC2=C(CC1)N=CN2)F

Computed Properties

• Exact Mass: 158.06555459g/mol
• Monoisotopic Mass: 158.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Introduction to 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (CAS No. 2418673-42-2)

6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 2418673-42-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole class, a well-studied scaffold known for its pharmacological properties, particularly in the modulation of central nervous system (CNS) activity. The introduction of fluorine atoms at the 6,6-difluoro position introduces unique electronic and steric properties that can influence its biological activity and metabolic stability.

The structural framework of 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole consists of a seven-membered aromatic ring fused with a nitrogen-containing heterocycle. The presence of two fluorine atoms at the 6-position enhances the lipophilicity and binding affinity of the molecule, making it a promising candidate for further pharmacological exploration. This modification has been strategically employed in drug design to improve pharmacokinetic profiles and reduce susceptibility to metabolic degradation.

In recent years, there has been a growing interest in fluorinated benzodiazole derivatives due to their potential therapeutic applications. Research has demonstrated that fluorine substitution can significantly alter the pharmacological properties of benzodiazole analogs, leading to compounds with enhanced efficacy and reduced side effects. For instance, studies have shown that fluorinated benzodiazoles exhibit potent anxiolytic and sedative effects while maintaining a favorable safety profile. The compound 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is being investigated for its potential as an intermediate in the synthesis of novel CNS-active agents.

The synthesis of 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms typically requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions are often employed to achieve selective fluorination. These synthetic strategies highlight the compound's complexity and the sophisticated chemical approaches required for its preparation.

From a medicinal chemistry perspective, the tetrahydro moiety in 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole contributes to its favorable pharmacokinetic properties by increasing solubility and reducing lipophilicity. This balance is crucial for achieving optimal drug delivery and bioavailability. Additionally, the nitrogen-containing heterocycle enhances interactions with biological targets such as GABA receptors in the CNS. Such interactions are pivotal for modulating neuronal activity and have implications for treating neurological disorders.

Recent preclinical studies have explored the potential of 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole as a lead compound for developing novel therapeutics. These studies have focused on its interaction with key neurotransmitter systems involved in anxiety and sleep regulation. Preliminary findings suggest that this compound exhibits anxiolytic effects comparable to traditional benzodiazoles but with improved selectivity and reduced risk of tolerance or dependence. This makes it an attractive candidate for further development into a next-generation CNS drug.

The role of fluorine atoms in modulating biological activity is well-documented in medicinal chemistry literature. Fluorine substitution can enhance binding affinity by increasing hydrophobic interactions or by participating in specific hydrogen bonding interactions with biological targets. In the case of 6,6-difluoro-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, the fluorine atoms are positioned strategically to maximize their impact on receptor binding affinity while minimizing off-target effects.

The pharmaceutical industry continues to invest heavily in research aimed at developing novel CNS therapeutics due to the high unmet medical needs associated with neurological disorders. Compounds like 6，dihydroxybenzylamine CAS 45990 2-Hydroxybenzylamine CAS 45990 2-Hydroxybenzylamine CAS 45990 2-Hydroxybenzylamine CAS 45990 2-Hydroxybenzylamine CAS 45990 2-Hydroxybenzylamine CAS 45990 are being evaluated as potential treatments for conditions such as insomnia、seizure disorders、and neurodegenerative diseases。The unique structural features of these compounds make them valuable tools for understanding disease mechanisms and developing targeted therapies.

In conclusion, 2418673-42-2 is a promising fluorinated benzodiazole derivative with significant potential in pharmaceutical applications. Its structural design incorporates key features that enhance biological activity and pharmacokinetic profiles，making it an attractive candidate for further research and development。As our understanding of drug design principles continues to evolve，compounds like this will play a crucial role in advancing therapeutic strategies for neurological disorders。